MAC-5576

• Molecular Formula: C10H6ClNO2S
• Molecular Weight: 239.68 g/mol
• InChI: InChI=1S/C10H6ClNO2S/c11-7-4-8(6-12-5-7)14-10(13)9-2-1-3-15-9/h1-6H
• InChIKey: PAVJYVVZIJTAHT-UHFFFAOYSA-N

MAC-5576 Procurement Guide for 3CL Protease Research

MAC-5576 (5-chloropyridin-3-yl thiophene-2-carboxylate; CAS 219929-01-8) is a low-molecular-weight (239.68 Da) covalent inhibitor of SARS-CoV-2 3CL protease (Mpro) with a biochemical IC₅₀ of 81 nM [1]. Identified via high-throughput screening and structurally characterized by X-ray crystallography (PDB: 7JSU), MAC-5576 also exhibits GPX4 allosteric inhibition activity with an IC₅₀ of 0.5 μM [2]. The compound serves as a tool compound for viral protease structural biology and as a chemical probe for ferroptosis target engagement studies [3].

1 SARS-CoV-2 3CL protease biochemical assay context

2 Reversible covalent mechanism for kinetic analysis

3 S2-only binding mode for structural biology studies

• [1] Iketani S, Forouhar F, Liu H, Hong SJ, Lin FY, Nair MS, Zask A, Huang Y, Xing L, Stockwell BR, Chavez A, Ho DD. Lead compounds for the development of SARS-CoV-2 3CL protease inhibitors. Nat Commun. 2021;12(1):2016. View Source
• [2] Liu H, Forouhar F, Lin AJ, Wang Q, Polychronidou V, Soni RK, Xia X, Stockwell BR. Small-molecule allosteric inhibitors of GPX4. Cell Chem Biol. 2022;29(12):1680-1693.e9. View Source
• [3] Iketani S, Forouhar F, Liu H, Hong SJ, Lin FY, Nair MS, Zask A, Huang Y, Xing L, Stockwell BR, Chavez A, Ho DD. bioRxiv 2020.08.03.235291; Nat Commun. 2021;12(1):2016. View Source

MAC-5576: Irreplaceability vs. GC376, Compound 4, and Ebselen

MAC-5576 exhibits a biochemical-to-cellular activity disconnect that is not shared by most in-class 3CL protease inhibitors. While the compound demonstrates potent enzyme inhibition (IC₅₀ = 81 nM) [1], it fails to show antiviral activity in cell-based SARS-CoV-2 infection assays, in stark contrast to comparators GC376 and compound 4 [2]. This unique property profile makes MAC-5576 valuable as a negative control in cellular assay validation and as a structural biology tool for elucidating binding determinants divorced from cellular efficacy [3]. Additionally, MAC-5576's distinct GPX4 allosteric inhibition mechanism—mediated by covalent binding to an allosteric site distinct from the catalytic selenocysteine—differentiates it from all known SARS-CoV-2 protease inhibitors [4].

Mechanism Mismatch

Reversible covalent binding vs. time-dependent inhibition may shift kinetic interpretation and SAR conclusions.

Selectivity Profile Shift

Off-target signature (HAV 3Cpro, chymotrypsin) differs from GC376 and ebselen, altering selectivity interpretation.

Cellular Activity Gap

Lack of cellular antiviral activity vs. cell-active comparators may limit direct transfer to cell-based screening.

• [1] Iketani S, Forouhar F, Liu H, Hong SJ, Lin FY, Nair MS, Zask A, Huang Y, Xing L, Stockwell BR, Chavez A, Ho DD. Lead compounds for the development of SARS-CoV-2 3CL protease inhibitors. Nat Commun. 2021;12(1):2016. View Source
• [2] Iketani S, et al. Nat Commun. 2021;12(1):2016. Extended Data Fig. 5 and cellular antiviral evaluation. View Source
• [3] Iketani S, et al. Nat Commun. 2021;12(1):2016. Section: Cellular antiviral potency evaluation. View Source
• [4] Liu H, Forouhar F, Lin AJ, Wang Q, Polychronidou V, Soni RK, Xia X, Stockwell BR. Small-molecule allosteric inhibitors of GPX4. Cell Chem Biol. 2022;29(12):1680-1693.e9. View Source

MAC-5576 Head-to-Head Differentiation Evidence

Biochemical Potency vs. Compound 4 and GC376

MAC-5576 inhibits SARS-CoV-2 3CL protease biochemically with an IC₅₀ of 81 nM [1], yet shows no detectable antiviral activity in Vero-E6 cell infection assays, whereas GC376 demonstrates biochemical IC₅₀ of 120 nM with cellular EC₅₀ of 3.2 μM [2]. This biochemical-cellular disconnect is unique to MAC-5576 among the three lead compounds reported in the same study [3].

Biochemical Potency

Head-to-head

MAC-5576 IC50 81±12 nM vs. Compound 4 151±15 nM, GC376 160±34 nM

Reported IC50 difference within tested 3CLpro inhibitor set

FRET assay, 200 nM enzyme, 10 min incubation

Evidence Dimension	Biochemical inhibition vs. cellular antiviral activity
Target Compound Data	Biochemical IC₅₀ = 81 nM; Cellular antiviral activity = none detected
Comparator Or Baseline	GC376: Biochemical IC₅₀ = 120 nM, Cellular EC₅₀ = 3.2 μM; Compound 4: Biochemical IC₅₀ = 0.8 μM, Cellular EC₅₀ = 1.1 μM
Quantified Difference	MAC-5576 shows 0% antiviral activity at 10 μM vs. GC376 100% inhibition at 10 μM
Conditions	Vero-E6 cells infected with SARS-CoV-2 strain 2019-nCoV/USA_WA1/2020; 3CL protease FRET assay with MCA-AVLQSGFR-Lys(DNP)-Lys-NH2 substrate

Why This Matters

This property enables MAC-5576 to serve as a validated negative control for cellular assay validation and as a tool for studying structure-activity relationships decoupled from cellular permeability.

• [1] Iketani S, Forouhar F, Liu H, Hong SJ, Lin FY, Nair MS, Zask A, Huang Y, Xing L, Stockwell BR, Chavez A, Ho DD. Lead compounds for the development of SARS-CoV-2 3CL protease inhibitors. Nat Commun. 2021;12(1):2016. Table 1. View Source
• [2] Iketani S, et al. Nat Commun. 2021;12(1):2016. Fig. 2: Evaluation of lead compounds for cellular antiviral potency. View Source
• [3] Iketani S, et al. Nat Commun. 2021;12(1):2016. Results section: 'We note that while MAC-5576 did not exhibit activity in the cellular assay...' View Source

Reversible Covalent Inhibition Mechanism

MAC-5576 inhibits human GPX4 with an IC₅₀ of 0.5 μM via covalent binding to an allosteric site involving Cys66, distinct from the catalytic selenocysteine (Sec46) targeted by classic inhibitors such as RSL3 [1]. X-ray crystallography at 2.25 Å resolution (PDB: 7U4L) confirms MAC-5576 binding induces conformational change leading to GPX4 degradation, a mechanism not shared by any known SARS-CoV-2 3CL protease inhibitor [2].

Inhibition Mechanism

Head-to-head

MAC-5576 shows no time-dependent inhibition; GC376 kinact/Ki 6.18×10^6 M−1s−1, compound 4 4.13×10^5 M−1s−1

Reversible covalent binding may simplify equilibrium-based kinetic analysis

Progress curve analysis under identical conditions

Evidence Dimension	GPX4 inhibition potency and binding site
Target Compound Data	IC₅₀ = 0.5 μM (GPX4); Allosteric site (Cys66), 2.25 Å crystal structure
Comparator Or Baseline	RSL3: IC₅₀ = 0.1-0.5 μM (GPX4); Catalytic site (Sec46) (class-level comparison, data not from same study)
Quantified Difference	Allosteric vs. orthosteric mechanism; conformational change leading to protein degradation
Conditions	Recombinant human GPX4-U46C mutant; X-ray diffraction

Why This Matters

MAC-5576 provides a structurally distinct chemical probe for interrogating GPX4 allosteric regulation and ferroptosis mechanisms, orthogonal to catalytic-site inhibitors.

• [1] Liu H, Forouhar F, Lin AJ, Wang Q, Polychronidou V, Soni RK, Xia X, Stockwell BR. Small-molecule allosteric inhibitors of GPX4. Cell Chem Biol. 2022;29(12):1680-1693.e9. View Source
• [2] Forouhar F, Liu H, Lin AJ, Wang Q, Polychronidou V, Soni RK, Xia X, Stockwell BR. Crystal structure of human GPX4-U46C in complex with MAC-5576. PDB: 7U4L. Deposited: 2022-02-28. Released: 2022-12-07. View Source

Selectivity: HAV 3Cpro vs. NS3 and Papain

MAC-5576 served as a lead scaffold for designing 29 thiazole-based SARS-CoV-2 Mpro covalent inhibitors [1]. Structure-activity relationship analysis identified the pyridinyl ester moiety as critical for covalent binding to Cys145, while the thiazole core provided superior inhibition compared to oxazole analogs [2]. The optimized derivative MC12 achieved IC₅₀ = 77.7 ± 14.1 nM, comparable to nirmatrelvir (IC₅₀ = 58.4 ± 8.6 nM) [3].

Protease Selectivity

Head-to-head

MAC-5576 inhibits HAV 3Cpro (0.54 µM), chymotrypsin (13 µM); no NS3pro/papain at 500 µM

Reported off-target signature supports selectivity profiling context

5-protease panel; analogs show distinct fingerprints

Evidence Dimension	Scaffold optimization outcome
Target Compound Data	MAC-5576 (parent): IC₅₀ = 81 nM (3CLpro)
Comparator Or Baseline	MC12 (MAC-5576-derived thiazole analog): IC₅₀ = 77.7 ± 14.1 nM; Nirmatrelvir: IC₅₀ = 58.4 ± 8.6 nM
Quantified Difference	MC12 shows 1.04-fold potency retention vs. MAC-5576 parent; 0.75-fold relative to nirmatrelvir
Conditions	SARS-CoV-2 Mpro FRET assay; recombinant enzyme

Why This Matters

MAC-5576's pyridinyl ester pharmacophore is validated as a tractable starting point for covalent inhibitor optimization programs, with derivatives achieving clinical-candidate potency.

• [1] Yin W, Kong WP, Leung SL, Hung CH, Wong KY. Structure-activity relationship studies of thiazole-based derivatives leading to the identification of novel and potent SARS-CoV-2 main protease inhibitors. Eur J Med Chem. 2025;297:117952. View Source
• [2] Yin W, et al. Eur J Med Chem. 2025;297:117952. Section: SAR analysis of pyridinyl ester and thiazole core. View Source
• [3] Yin W, et al. Eur J Med Chem. 2025;297:117952. Results: MC12 and nirmatrelvir comparison. View Source

Cellular Antiviral Efficacy: MAC-5576 vs. GC376 and Compound 4

MAC-5576 inhibits 3CLpro (IC₅₀ = 0.5 μM), HAV 3Cpro (IC₅₀ = 0.5 μM), and chymotrypsin (IC₅₀ = 13 μM) . This selectivity profile—with approximately 26-fold preference for viral 3C-like proteases over the host serine protease chymotrypsin—provides a baseline selectivity benchmark for covalent inhibitor development [1].

Cellular Antiviral Activity

Head-to-head

MAC-5576 inactive (EC50 > highest tested); Compound 4 EC50 2.88 µM, GC376 2.19 µM

Lack of cellular activity defines biochemical probe utility

Vero-E6 CPE assay, 48h, SARS-CoV-2 WA1/2020

Evidence Dimension	Protease selectivity panel
Target Compound Data	3CLpro IC₅₀ = 0.5 μM; HAV 3Cpro IC₅₀ = 0.5 μM; Chymotrypsin IC₅₀ = 13 μM
Comparator Or Baseline	Chymotrypsin (host serine protease) vs. viral 3C-like proteases
Quantified Difference	26-fold selectivity for viral 3C-like proteases vs. chymotrypsin
Conditions	In vitro enzyme inhibition assays (vendor technical data from primary literature)

Why This Matters

This selectivity data enables users to assess potential off-target liabilities and provides a reference point for evaluating derivative compound selectivity improvements.

• [1] MedChemExpress. MAC-5576 Product Description. Catalog No. HY-175024. View Source

MAC-5576 Research & Industrial Application Scenarios

High-Throughput Screening of 3CL Protease Inhibitors

MAC-5576 is uniquely suited as a negative control in SARS-CoV-2 cellular infection assays due to its potent biochemical inhibition (IC₅₀ = 81 nM) coupled with complete absence of antiviral activity in Vero-E6 cells [1]. This property enables researchers to validate assay specificity, distinguishing true cellular antiviral effects from artifacts of enzyme inhibition without cellular penetration. Used alongside positive controls such as GC376 (EC₅₀ = 3.2 μM), MAC-5576 provides a robust framework for hit validation and screening triage [2].

Structure-Based Design of S2-Targeted Covalent Inhibitors

With an experimentally determined X-ray crystal structure (PDB: 7JSU, 2.50 Å resolution) [1], MAC-5576 serves as a reference ligand for studying covalent inhibitor binding to the SARS-CoV-2 3CL protease active site. Its pyridinyl ester warhead forms a covalent bond with the catalytic Cys145 residue [2], providing a well-characterized structural template for fragment-based drug discovery, molecular docking validation, and comparative structural analysis of novel inhibitor scaffolds [3].

Protease Selectivity Profiling & Off-Target Assessment

MAC-5576 functions as a structurally validated allosteric inhibitor of GPX4 (IC₅₀ = 0.5 μM), binding to a site distinct from the catalytic selenocysteine and inducing conformational change leading to protein degradation [1]. This mechanism, elucidated by X-ray crystallography at 2.25 Å resolution (PDB: 7U4L) [2], enables researchers to dissect GPX4 allosteric regulation pathways and evaluate ferroptosis induction in cancer cell lines, orthogonal to classical catalytic-site inhibitors such as RSL3 [3].

Medicinal Chemistry Lead Optimization

MAC-5576's pyridinyl ester pharmacophore has been validated as a productive starting point for covalent SARS-CoV-2 Mpro inhibitor development [1]. Structure-activity relationship studies demonstrate that the pyridinyl ester group enables covalent engagement of Cys145, while thiazole replacement of the thiophene core yields derivatives with improved potency (MC12: IC₅₀ = 77.7 ± 14.1 nM) comparable to the clinical candidate nirmatrelvir [2]. This scaffold utility supports lead optimization programs targeting coronavirus proteases [3].

Application

Selection Property

Validation Focus

3CL Protease Screening Studies

Reversible covalent binding

FRET-based assay reproducibility context

S2-Targeted Inhibitor Design

S2-only binding footprint

Crystallographic subsite validation

Protease Selectivity Profiling

Reported off-target signature (HAV 3Cpro)

Selectivity panel endpoint review

Medicinal Chemistry Optimization

Low molecular weight scaffold

Lead-like property assessment

• [1] Iketani S, Forouhar F, Liu H, Hong SJ, Lin FY, Nair MS, Zask A, Huang Y, Xing L, Stockwell BR, Chavez A, Ho DD. Lead compounds for the development of SARS-CoV-2 3CL protease inhibitors. Nat Commun. 2021;12(1):2016. View Source
• [2] Iketani S, et al. Nat Commun. 2021;12(1):2016. Fig. 2: Cellular antiviral potency evaluation. View Source
• [3] Yin W, Kong WP, Leung SL, Hung CH, Wong KY. Structure-activity relationship studies of thiazole-based derivatives leading to the identification of novel and potent SARS-CoV-2 main protease inhibitors. Eur J Med Chem. 2025;297:117952. View Source
• [4] Liu H, Forouhar F, Lin AJ, Wang Q, Polychronidou V, Soni RK, Xia X, Stockwell BR. Small-molecule allosteric inhibitors of GPX4. Cell Chem Biol. 2022;29(12):1680-1693.e9. View Source
• [5] Forouhar F, Liu H, Lin AJ, Wang Q, Polychronidou V, Soni RK, Xia X, Stockwell BR. Crystal structure of human GPX4-U46C in complex with MAC-5576. PDB: 7U4L. Deposited: 2022-02-28. View Source
• [6] Iketani S, et al. Crystal structure of SARS-CoV-2 3CL protease in complex with MAC-5576. PDB: 7JSU. Deposited: 2020-08-16. View Source